Cas no 105871-27-0 (1-Piperazinesulfonamide, N,N,4-trimethyl-)

1-Piperazinesulfonamide, N,N,4-trimethyl-, is a sulfonamide derivative featuring a piperazine core with methyl substitutions at the nitrogen and 4-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug design. The presence of sulfonamide and tertiary amine functionalities enhances its reactivity, making it suitable for further derivatization. Its well-defined molecular structure ensures consistent performance in synthetic applications. The compound is typically characterized by high purity and stability, facilitating its use in controlled reactions and specialized chemical synthesis.
1-Piperazinesulfonamide, N,N,4-trimethyl- structure
105871-27-0 structure
Product Name:1-Piperazinesulfonamide, N,N,4-trimethyl-
CAS No:105871-27-0
MF:C7H17N3O2S
MW:207.293780088425
CID:1164844
PubChem ID:1483004
Update Time:2025-10-29

1-Piperazinesulfonamide, N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinesulfonamide, N,N,4-trimethyl-
    • N,N,4-trimethylpiperazine-1-sulfonamide
    • Z277468266
    • Oprea1_748926
    • EN300-5086889
    • SCHEMBL8978099
    • AKOS003283912
    • Bionet2_001538
    • N,N,4-TRIMETHYLTETRAHYDRO-1(2H)-PYRAZINESULFONAMIDE
    • 105871-27-0
    • CS-0250436
    • Inchi: 1S/C7H17N3O2S/c1-8(2)13(11,12)10-6-4-9(3)5-7-10/h4-7H2,1-3H3
    • InChI Key: IKGRULXJLHFPBU-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 207.10414797g/mol
  • Monoisotopic Mass: 207.10414797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 52.2Ų

1-Piperazinesulfonamide, N,N,4-trimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Aaron
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